Cas no 532-91-2 (Coixol)

Coixol Properties

Names and Identifiers

• 6-Methoxybenzo[d]oxazol-2(3H)-one
• 6-Methoxy-2-Benzoazolinone
• 3,5-Dinitro-4-chlorotrifluorotuene
• 6-METHOXY-2-BENZOXAZOLINONE
• 6-methoxy-3H-1,3-benzoxazol-2-one
• Coixol
• 6-MBOA
• 6-Methoxy-2(3H)-benzoxazolone
• 6-Methoxy-3H-benzoxazol-2-one
• [ "6-Methoxy-2(3H)-benzoxazolone" ]
• 6-Methoxybenzoxazolinone
• MBOA
• 2-BENZOXAZOLINONE, 6-METHOXY-
• 2(3H)-Benzoxazolone, 6-methoxy-
• 6-Methoxy-1,3-benzoxazol-2(3H)-one
• 6-methoxy-3H-benzooxazol-2-one
• MKMCJLMBVKHUMS-UHFFFAOYSA-N
• 2(3H)-Benzoxazolone, 6-methoxy- (9CI)
• 6-methoxybenzoxazolone
• 6-Methoxy benzoxazol-2-one
• 6-methoxy-2-hydroxy
• +Expand

• MDL： MFCD00051726
• InChIKey： MKMCJLMBVKHUMS-UHFFFAOYSA-N
• Inchi： 1S/C8H7NO3/c1-11-5-2-3-6-7(4-5)12-8(10)9-6/h2-4H,1H3,(H,9,10)
• SMILES： O1C(N([H])C2C([H])=C([H])C(=C([H])C1=2)OC([H])([H])[H])=O
• BRN： 141041

Computed Properties

• Exact Mass: 165.042593g/mol
• Surface Charge: 0
• XLogP3: 1.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.042593g/mol
• Monoisotopic Mass: 165.042593g/mol
• Topological Polar Surface Area: 47.6Ų
• Heavy Atom Count: 12
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: 2
• Surface Charge: 0
• Molecular Weight: 165.15

Experimental Properties

• LogP: 1.12970
• PSA: 55.23000
• Refractive Index: 1.5468 (estimate)
• Boiling Point: 292.97°C (rough estimate)
• Melting Point: 151-156 °C (lit.)
• Color/Form: Powder
• Density: 1.3450 (rough estimate)

Coixol Security Information

• RTECS：DM5275200
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Coixol Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone